Cas no 920406-79-7 (1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920406-79-7
• MF: C₂₂H₂₁N₇OS
• MW: 431.513441801071
• CID: 5497151
• Update Time: 2025-07-09

1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C22H21N7OS/c1-31-18-10-6-5-9-17(18)22(30)28-13-11-27(12-14-28)20-19-21(24-15-23-20)29(26-25-19)16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3
• InChI Key： HDMZZKCIYCPJQB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SC)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Recent Advances in the Study of 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920406-79-7)

The compound 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920406-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 920406-79-7 exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancerous cells. These findings suggest that the compound could serve as a lead candidate for the development of novel kinase inhibitors. Additionally, structural-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to its bioactivity, paving the way for further molecular optimization.

Another area of interest is the compound's potential anti-inflammatory properties. Recent investigations have revealed that 920406-79-7 can suppress the production of pro-inflammatory cytokines in immune cells, indicating its utility in treating inflammatory diseases. Mechanistic studies have pointed to its interaction with specific nuclear receptors, although further validation is required to fully understand its mode of action. These preliminary results highlight the dual therapeutic potential of this molecule, making it a valuable subject for ongoing research.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 920406-79-7. Researchers have developed more efficient synthetic routes that improve yield and purity, addressing previous challenges in large-scale manufacturing. These improvements are critical for facilitating future clinical trials and ensuring a consistent supply of the compound for further studies. Moreover, analytical methods for quality control, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been refined to meet regulatory standards.

In conclusion, the latest research on 1-2-(methylsulfanyl)benzoyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine (CAS: 920406-79-7) underscores its multifaceted potential in both oncology and inflammation therapeutics. While significant progress has been made in understanding its biological activity and optimizing its synthesis, further studies are needed to translate these findings into clinical applications. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical innovation and biomedical research, offering exciting opportunities for future drug development.